Cas no 1602459-81-3 (methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate)

• Product Name: methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate
• CAS No: 1602459-81-3
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5754204
• PubChem ID: 114486460
• Update Time: 2025-06-08

methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1455520
• 1602459-81-3
• methyl 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylate
• methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate

• Inchi： 1S/C13H23NO2/c1-9-4-5-10(2)13(6-9)8-14-7-11(13)12(15)16-3/h9-11,14H,4-8H2,1-3H3
• InChI Key： UEKCJXACANAWMP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CC(C)CCC2C)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate

Methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 1602459-81-3): A Comprehensive Overview

Methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate, identified by its CAS number 1602459-81-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic azole derivative has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate consists of a spirocyclic framework, which combines a nitrogen-containing heterocycle with a decane backbone. This configuration imparts distinct chemical and physical properties that make it a valuable candidate for various scientific investigations. The presence of two methyl groups at the 6th and 9th positions enhances the compound's stability and reactivity, making it suitable for further functionalization.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as bioactive molecules. The spirocyclic core in methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate offers a rigid scaffold that can be modified to target specific biological pathways. This has led to extensive research into its pharmacological properties, particularly in the context of developing novel therapeutic agents.

One of the most compelling aspects of methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate is its versatility in synthetic chemistry. The compound serves as a versatile intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications. Researchers have leveraged its unique structure to develop new synthetic routes that could be applied to other bioactive compounds.

Recent studies have explored the biological activity of derivatives of methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate. These investigations have highlighted its potential as a scaffold for developing drugs targeting neurological disorders, inflammation, and infectious diseases. The spirocyclic azole moiety is particularly interesting because it can interact with biological targets in multiple ways, offering opportunities for designing molecules with enhanced binding affinity and selectivity.

The synthesis of methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods are crucial for producing derivatives with specific stereochemical configurations that can influence their biological activity.

In the context of drug discovery, the structural features of methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate make it an attractive candidate for virtual screening and high-throughput screening (HTS) campaigns. Computational methods have been used to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies complement experimental approaches by identifying promising candidates for further validation.

The compound's stability under various conditions has also been a focus of research. Studies have examined its behavior in different solvents and at varying temperatures to understand how these factors affect its reactivity and potential applications. This information is critical for optimizing synthetic routes and ensuring the compound's suitability for industrial-scale production.

The future prospects for methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate are vast, particularly in the realm of drug development. Ongoing research aims to explore new derivatives and analogs that could exhibit improved pharmacological properties. Additionally, advancements in synthetic chemistry may lead to more efficient methods for producing this compound, reducing costs and improving accessibility for researchers worldwide.

In conclusion, methyl 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylate (CAS No. 1602459-81-3) is a multifaceted compound with significant potential in chemical research and pharmaceutical development. Its unique structural features, coupled with its versatility in synthetic chemistry, make it a valuable tool for researchers exploring new therapeutic agents. As scientific understanding continues to evolve, the applications of this compound are likely to expand further, contributing to advancements in medicine and material science.